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Compound of Interest

Compound Name: 2-Bromoacetophenone

Cat. No.: B140003 Get Quote

The safe and compliant disposal of 2-Bromoacetophenone is critical for ensuring laboratory

safety and environmental protection. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage 2-Bromoacetophenone waste,

from initial handling to final disposal, in accordance with established safety protocols.

Immediate Safety and Handling Precautions
2-Bromoacetophenone is a hazardous substance that requires careful handling. It is classified

as a lachrymator and is corrosive, causing severe skin burns and eye damage.[1][2] Inhalation

or ingestion may be fatal.[1] Adherence to the following safety measures is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, chemical safety goggles or a face shield, and a lab coat.[3][4][5] Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhaling vapors or dust.[1][3][5]

Spill Management: In the event of a spill, immediately clear the area.[6][7] Avoid breathing

vapors and ensure there is adequate ventilation.[1][6] Spills should be contained and

absorbed using an inert material such as sand, earth, or vermiculite.[4][5][6] The collected

material must be placed in a suitable, clearly labeled, and sealed container for disposal.[4][5]

[6] Do not allow the substance or cleanup materials to enter drains or waterways.[1][3][6]

After cleanup, decontaminate all protective equipment before reuse.[6]
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Quantitative Data for 2-Bromoacetophenone
The following table summarizes key quantitative data for 2-Bromoacetophenone, which is

essential for its safe handling and management.

Property Value Citations

Chemical Formula C₈H₇BrO [3][4]

Molecular Weight 199.04 g/mol [3]

CAS Number 70-11-1 (Phenacyl bromide) [1][8]

Appearance

White to light yellow or green-

brown crystals, powder, or

liquid

[4][9]

Melting Point 48 - 51 °C [2][9]

Boiling Point 135 °C @ 18 mmHg [9]

Incompatibilities
Strong oxidizing agents, strong

bases
[1][5][9]

Hazard Class 6.1 (Toxic) [9]

Step-by-Step Disposal Protocol
The universally recommended method for the disposal of 2-Bromoacetophenone is through a

licensed and approved hazardous waste disposal service.[3][4][8][10] Direct treatment or

neutralization in the lab is not advised without specific, validated protocols, which are not

provided in standard safety data sheets.

Waste Identification and Segregation:

Identify all waste containing 2-Bromoacetophenone, including pure substance,

contaminated solutions, and spill cleanup materials.

Do not mix 2-Bromoacetophenone waste with other waste streams.[3] Keep it in its

original container or a designated, compatible, and properly labeled waste container.[3][6]
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Suitable containers are made of polyethylene or polypropylene.[6]

Container Management:

Ensure the waste container is clearly and accurately labeled as "Hazardous Waste: 2-
Bromoacetophenone" and includes appropriate hazard symbols (e.g., toxic, corrosive).

[6]

Keep the container tightly closed and store it in a cool, dry, well-ventilated, and secure

area, away from incompatible materials.[3][4][7][8] The storage area should be locked up.

[3][7][8]

Consult Regulations:

Waste disposal regulations can vary significantly by location. It is mandatory to consult

local, regional, and national hazardous waste regulations to ensure full compliance.[1][5]

[6][8] Your institution's Environmental Health and Safety (EHS) department is the primary

resource for this information.

Arrange for Professional Disposal:

Contact a licensed hazardous waste management company to arrange for the collection

and disposal of the 2-Bromoacetophenone waste.

The primary disposal methods employed by these facilities are typically high-temperature

incineration in a licensed apparatus or burial in a specifically licensed landfill for chemical

waste.[6]

Empty Container Disposal:

Empty containers that held 2-Bromoacetophenone are also considered hazardous as

they may retain chemical residue.[6] They should be handled in the same manner as the

chemical itself.[3] If they cannot be returned to the supplier for reuse, they should be

punctured to prevent re-use and disposed of via the hazardous waste contractor.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromoacetophenone.

Phase 1: In-Lab Waste Management

Phase 2: Compliance & Logistics

Phase 3: Final Disposal

Identify 2-Bromoacetophenone Waste
(Pure, Solutions, Contaminated Materials)

Segregate Waste in a
Compatible, Labeled Container

Store Securely in a Ventilated Area
(Keep Locked Up)

Consult Institutional EHS &
Local/National Regulations

Transition to Off-Site Disposal

Contact Licensed Hazardous
Waste Disposal Contractor

Schedule Waste Pickup

Waste Transferred to
Authorized Disposal Facility

Disposal Method Selection

High-Temperature
Incineration

Primary Method

Authorized Chemical
Landfill

Alternative
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromoacetophenone waste.

Experimental Protocols for Neutralization
The provided search results from various Safety Data Sheets and chemical databases do not

contain specific, detailed experimental protocols for the neutralization of 2-
Bromoacetophenone for disposal purposes. While the chemistry of α-halo ketones suggests

potential reactions, such as with bases, these are not provided as validated disposal methods.

[1][5][9] The standard and required procedure is to treat 2-Bromoacetophenone as a

hazardous chemical waste and transfer it to an authorized disposal facility without attempting

chemical neutralization in the laboratory.[1][3][4][5][6][7][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

2. hpc-standards.com [hpc-standards.com]

3. beta.lakeland.edu [beta.lakeland.edu]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

9. 2-Bromoacetophenone One Chongqing Chemdad Co. ，Ltd [chemdad.com]

10. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [Proper Disposal of 2-Bromoacetophenone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b140003?utm_src=pdf-body-img
https://www.benchchem.com/product/b140003?utm_src=pdf-body
https://www.benchchem.com/product/b140003?utm_src=pdf-body
https://www.benchchem.com/product/b140003?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemdad.com/index.php?c=article&id=7157
https://www.benchchem.com/product/b140003?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11982~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:29:56~~2-Bromoacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR2031_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR01684_msds.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-0487JGHEEN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P900%2FP911-A-83.pdf
https://www.benchchem.com/product/b140003?utm_src=pdf-custom-synthesis
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Bromoacetophenone_1.htm
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3714/Bromoacetophenone-4--B56404-Millipore-Sigma-11-8-21.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11982~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:29:56~~2-Bromoacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR2031_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR01684_msds.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-0487JGHEEN.pdf
https://www.chemdad.com/index.php?c=article&id=7157
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P900%2FP911-A-83.pdf
https://www.benchchem.com/product/b140003#2-bromoacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b140003#2-bromoacetophenone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b140003#2-bromoacetophenone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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